Cas no 91940-86-2 (2-ethoxypyridine-4-carboxylic acid)

• Product Name: 2-ethoxypyridine-4-carboxylic acid
• CAS No: 91940-86-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD04115719
• CID: 815508
• PubChem ID: 592401
• Update Time: 2024-10-26

2-ethoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxyisonicotinic acid
• 2-ethoxypyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2-ethoxy-
• 2-Ethoxy-4-pyridinecarboxylic acid (ACI)
• Isonicotinic acid, 2-ethoxy- (6CI)
• F8880-8196
• AB20466
• TS-02251
• 2-Ethoxy-4-pyridinecarboxylic acid
• 2-Ethoxyisonicotinic acid #
• CS-0070374
• AKOS000206182
• 2-ethoxy-4-pyridinecarboxylic acid, AldrichCPR
• 2-Ethoxyisonicotinicacid
• MFCD04115719
• SCHEMBL1992514
• 2-ethoxy-isonicotinic acid
• E85591
• 91940-86-2
• EN300-80425
• Z319446996
• DTXSID90343812

• MDL： MFCD04115719
• Inchi： 1S/C8H9NO3/c1-2-12-7-5-6(8(10)11)3-4-9-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： ZGGJYLYCHXPTRY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OCC)N=CC=1)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.17850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids